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Compound of Interest

Compound Name: EOS-984

Cat. No.: B15571528

Essential Safety and Handling Guide for EOS-984

Disclaimer: No official Safety Data Sheet (SDS) for EOS-984 is publicly available. This guide is
compiled from publicly accessible research and supplier data and is intended for informational
purposes only. EOS-984 is a potent and selective research chemical. All handling, storage, and
disposal must be conducted by trained personnel in a controlled laboratory setting after a
thorough, site-specific risk assessment. Assume the compound is hazardous in the absence of
definitive data.

EOS-984 is a highly potent and selective inhibitor of the Equilibrative Nucleoside Transporter 1
(ENT2).[1] It is designed to block the immunosuppressive activity of adenosine, thereby
restoring the proliferation and function of immune cells.[1][2] Given its potent biological activity,
strict adherence to safety protocols is essential to prevent exposure and ensure experimental
integrity.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling EOS-984. The level of protection
should be adapted to the procedure being performed.
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Procedure Minimum Required PPE

- Standard Nitrile Gloves- Safety Glasses with

Handling Vials/Storage ) )
Side Shields- Laboratory Coat

- Double Nitrile Gloves- Chemical Splash
o ) Goggles- Face Shield- Disposable Gown with
Weighing Solid Compound ) N )
tight-fitting cuffs- NIOSH-approved Respirator

(e.g., N95 for powders)

- Double Nitrile Gloves- Chemical Splash
Preparing Solutions Goggles- Laboratory Coat (Chemical-resistant

recommended)

- Double Nitrile Gloves- Chemical Splash

Administering to Animals .
Goggles- Laboratory Coat or Disposable Gown

- Double Nitrile Gloves (Chemical-resistant)-

Waste Disposal )
Chemical Splash Goggles- Laboratory Coat

Operational Plan: Handling and Storage
Storage Conditions

Proper storage is critical to maintain the stability and integrity of EOS-984.

Format Storage Temperature Storage Period
Solid Powder -20°C 3 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from MedChemExpress.

Step-by-Step Handling Protocol

» Designated Area: All work with EOS-984, especially with the solid form, must be conducted
in a designated area, such as a certified chemical fume hood, a ventilated balance
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enclosure, or a glove box to minimize inhalation exposure.

e Weighing the Compound:
o Wear the appropriate PPE for handling potent solids.
o Use a dedicated set of spatulas and weighing papers.

o Employ a "wet-handling" technique where possible by gently dampening the powder with a
suitable solvent to prevent aerosolization.

o Clean the weighing area and all equipment thoroughly with an appropriate solvent (e.g.,
70% ethanol) immediately after use.

e Preparing Stock Solutions:

[¢]

Perform all solution preparations within a chemical fume hood.

[e]

Add the solvent to the pre-weighed EOS-984 powder slowly to avoid splashing.

o

Use sonication if necessary to fully dissolve the compound, as indicated by solubility data.

[¢]

Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

Solubility Data

The following table summarizes the solubility of EOS-984 in common solvents, which is crucial
for preparing stock solutions for various experimental needs.

Solvent Solubility Concentration (for Mass)

] 1 mM: 1.5880 mL/mg5 mM:
=175 mg/mL (requires

DMSO _ 0.3176 mL/mg10 mM: 0.1588
ultrasonic)
mL/mg

Experimental Protocols
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Preparation of EOS-984 for In Vivo Studies

This protocol provides a step-by-step method to prepare a dosing solution for animal studies,
based on supplier recommendations.

Objective: To prepare a clear, injectable solution of EOS-984.

Materials:

EOS-984 powder

DMSO (Dimethyl sulfoxide)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% sodium chloride)

Sterile vials and syringes
Methodology:
o Prepare Stock Solution: Prepare a stock solution of EOS-984 in DMSO (e.g., 87.5 mg/mL).

e Add Solvents Sequentially: For a final volume of 1 mL, add each solvent in the following
order, ensuring the solution is mixed thoroughly after each addition:

o

Start with 100 pL of the DMSO stock solution.

[¢]

Add 400 pL of PEG300 and mix until uniform.

[e]

Add 50 pL of Tween-80 and mix until uniform.

[e]

Add 450 pL of saline to reach the final volume of 1 mL.

e Final Formulation: The resulting solution will have a solvent composition of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline, with a final EOS-984 concentration of 8.75 mg/mL.

[1]
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 Sterilization: If required for the experimental route, filter-sterilize the final solution using a
0.22 um syringe filter into a sterile vial.

Experimental Workflow: In Vivo Solution Preparation

1. Prepare Stock Solution
(EOS-984 in DMSO)

'

2. Add PEG300
(Mix thoroughly)

'

3. Add Tween-80
(Mix thoroughly)

'

4. Add Saline
(QS to final volume)

5. Final Solution

(8.75 mg/mL EOS-984)

Click to download full resolution via product page

Caption: Workflow for preparing EOS-984 dosing solution.

Signaling Pathway: Mechanism of Action

EOS-984 inhibits ENT1, a transporter responsible for moving adenosine across the cell
membrane. In the tumor microenvironment, high levels of adenosine suppress T cell activity. By
blocking ENT1, EOS-984 prevents adenosine uptake by T cells, thereby increasing
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extracellular adenosine concentration while relieving intracellular adenosine-mediated
immunosuppression. This action restores T cell proliferation and effector functions.[2][3]

Simplified Signaling Pathway of EOS-984
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Caption: EOS-984 blocks ENT1, preventing T cell suppression.

Disposal Plan

All waste generated from handling EOS-984 must be treated as hazardous chemical waste.
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e Contaminated PPE and Consumables:

o All disposable items (gloves, gowns, weighing papers, pipette tips, vials) that come into
contact with EOS-984 must be collected in a dedicated, clearly labeled hazardous waste
container.

o Do not mix this waste with general lab trash or biohazardous waste.
e Liquid Waste:

o Collect all unused solutions containing EOS-984 in a sealed, properly labeled hazardous
waste container.

o The container should be stored in a secondary containment bin in a well-ventilated area,
away from incompatible materials.

o Empty Containers:

o The original vial of EOS-984 powder should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous liquid waste.

o After rinsing, the vial can be disposed of in a container for contaminated glassware.
o Waste Pickup:

o Arrange for hazardous waste disposal through your institution's Environmental Health and
Safety (EHS) department. Follow all local and national regulations for chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling EOS-984].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571528#personal-protective-equipment-for-
handling-eos-984]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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